Cas no 127067-28-1 (Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')-)

Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')- Properties

Names and Identifiers

• [(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-{[{[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}tetrahydrofuran-2-yl]methyl dihydrogen phosphate (non-preferred name)
• pdCpA
• 5'-phospho-2'-deoxyribocytidylylriboadenosine
• [(2R,3S,5R)-5-(4-Amino-2-Oxopyrimidin-1-Yl)-2-(Phosphonooxymethyl)Oxolan-3-Yl] [(2R,3S,4R,5R)-5-(6-Aminopurin-9-Yl)-3,4-Dihydroxyoxolan-2-Yl]Methyl Hydrogen Phosphate
• 127067-28-1
• SCHEMBL15083207
• ((2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-(((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)tetrahydrofuran-2-yl)methyl dihydrogenphosphate
• UUBWXCHLJHRYJT-LNAOLWRRSA-N
• +Expand

• InChIKey： UUBWXCHLJHRYJT-LNAOLWRRSA-N
• Inchi： InChI=1S/C19H26N8O13P2/c20-11-1-2-26(19(30)25-11)12-3-8(9(38-12)4-36-41(31,32)33)40-42(34,35)37-5-10-14(28)15(29)18(39-10)27-7-24-13-16(21)22-6-23-17(13)27/h1-2,6-10,12,14-15,18,28-29H,3-5H2,(H,34,35)(H2,20,25,30)(H2,21,22,23)(H2,31,32,33)/t8-,9+,10+,12+,14+,15+,18+/m0/s1
• SMILES： OP(OC[C@H]1O[C@@H](N2C=CC(N)=NC2=O)C[C@@H]1OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1O)(O)=O)(O)=O

Computed Properties

• Exact Mass: 636.10968
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 10
• Monoisotopic Mass: 636.109
• Heavy Atom Count: 42
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _5.8
• Topological Polar Surface Area: 310Ų

Experimental Properties

• PSA: 309.75
• Refractive Index: 1.882
• Boiling Point: 1024.7°C at 760 mmHg
• Flash Point: 573.5°C
• Density: 2.26